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Abstract
This technical guide provides a comprehensive overview of the chemical properties, structure,

and biological activities of Thymidine 3',5'-diphosphate tetrasodium. This document is

intended for researchers, scientists, and professionals in the field of drug development who are

interested in the therapeutic potential of this compound. The guide covers its role as a selective

inhibitor of Staphylococcal Nuclease Domain Containing 1 (SND1), its impact on the NF-κB

signaling pathway, and its potential as an anti-tumor agent. This guide synthesizes available

data to present a detailed understanding of the compound, including its physicochemical

characteristics, and provides hypothetical experimental protocols and pathway diagrams to

facilitate further research and development.

Chemical Properties and Structure
Thymidine 3',5'-diphosphate tetrasodium is a derivative of the pyrimidine nucleoside

thymidine. The addition of two phosphate groups at the 3' and 5' positions of the deoxyribose
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sugar and the formation of the tetrasodium salt significantly influence its chemical and physical

properties.

Physicochemical Properties
A summary of the key physicochemical properties of Thymidine 3',5'-diphosphate
tetrasodium is presented in Table 1. This data is crucial for its handling, formulation, and

application in experimental settings.

Property Value Source

Molecular Formula C₁₀H₁₂N₂Na₄O₁₁P₂ [1]

Molecular Weight 490.12 g/mol [1]

CAS Number 118675-87-9 [2]

Appearance White to off-white solid [3]

Solubility 50 mg/mL in water [4]

Storage Store at -20°C

Spectral Data
Detailed spectral data for Thymidine 3',5'-diphosphate tetrasodium is not readily available in

the public domain. However, the expected spectral characteristics can be inferred from related

compounds such as thymidine-5'-monophosphate disodium salt.

1.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H and ¹³C NMR spectra of Thymidine 3',5'-diphosphate tetrasodium are expected to

show characteristic peaks for the thymine base and the deoxyribose sugar moiety, with the

phosphate groups influencing the chemical shifts of adjacent protons and carbons. By way of

comparison, the reported ¹H NMR chemical shifts for a related compound, thymidine-5'-

monophosphate disodium salt in D₂O, are provided in Table 2.

Table 2: ¹H NMR Chemical Shifts for Thymidine-5'-monophosphate disodium salt in D₂O[5][6]
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Assignment Chemical Shift (ppm)

H-6 7.813

H-1' 6.347

H-3' 4.589

H-4' 4.159

H-5', 5'' 3.982

2'-CH₂ 2.40, 2.36

5-CH₃ 1.938

1.2.2. Mass Spectrometry

Mass spectrometry of Thymidine 3',5'-diphosphate tetrasodium would be expected to show

a molecular ion peak corresponding to its molecular weight, along with characteristic

fragmentation patterns involving the loss of phosphate groups, the sugar moiety, and the

thymine base.

Biological Activity and Signaling Pathways
Thymidine 3',5'-diphosphate tetrasodium is a selective inhibitor of Staphylococcal Nuclease

Domain Containing 1 (SND1), a protein implicated in various cellular processes, including gene

regulation and tumorigenesis.[7] Its inhibitory action on SND1 has downstream effects on

critical signaling pathways, notably the NF-κB pathway.

Inhibition of SND1
SND1 is an endonuclease that plays a role in the RNA-induced silencing complex (RISC) and

has been identified as an oncoprotein.[8] Thymidine 3',5'-diphosphate tetrasodium acts as a

selective inhibitor of the nuclease activity of SND1.[7] This inhibition is a key mechanism

behind its observed anti-tumor properties.

Modulation of the NF-κB Signaling Pathway
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The Nuclear Factor-kappa B (NF-κB) signaling pathway is a crucial regulator of inflammation,

immunity, and cell survival. The p65 subunit of NF-κB is a key transcriptional activator in this

pathway. In normal cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB)

proteins. Upon stimulation, IκB is degraded, allowing p65 to translocate to the nucleus and

activate target gene expression.

Thymidine 3',5'-diphosphate tetrasodium has been shown to significantly reduce the nuclear

translocation of p65, thereby inhibiting the activation of the NF-κB pathway.[7] This inhibitory

effect on NF-κB contributes to the anti-inflammatory and anti-tumor activities of the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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